Cas no 179025-83-3 (2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride)

2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride is a chemically synthesized derivative of imidazole, characterized by the presence of a benzyl group at the 1-position and an acetic acid moiety at the 5-position. This compound is commonly utilized as an intermediate in pharmaceutical and organic synthesis due to its reactive carboxyl group and imidazole core, which facilitate further functionalization. The hydrochloride salt form enhances solubility and stability, making it suitable for various research and industrial applications. Its structural features are particularly valuable in the development of bioactive molecules, including potential therapeutic agents targeting enzyme inhibition or receptor modulation. The compound is typically handled under controlled conditions to ensure purity and consistency.

2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride structure

179025-83-3 structure

Product Name:2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride

CAS No:179025-83-3

MF:C_₁₂H_₁₂N_₂O_₂?ClH

MW:

CID:1365903

PubChem ID:67685024

Update Time:2025-05-21

2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-5-acetic acid, 1-(phenylmethyl)-, monohydrochloride
- 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride

2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B412548-10mg	2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride	179025-83-3		10mg	$ 50.00	2022-06-07
TRC	B412548-50mg	2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride	179025-83-3		50mg	$ 185.00	2022-06-07
TRC	B412548-100mg	2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride	179025-83-3		100mg	$ 295.00	2022-06-07
Chemenu	CM477764-1g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%+	1g	$906	2023-03-26
Enamine	EN300-179524-0.05g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%	0.05g	$174.0	2023-09-19
Enamine	EN300-179524-0.1g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%	0.1g	$257.0	2023-09-19
Enamine	EN300-179524-0.25g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%	0.25g	$367.0	2023-09-19
Enamine	EN300-179524-0.5g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%	0.5g	$579.0	2023-09-19
Enamine	EN300-179524-1.0g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%	1g	$743.0	2023-06-02
Enamine	EN300-179524-2.5g	2-(1-benzyl-1H-imidazol-5-yl)acetic acid hydrochloride	179025-83-3	95%	2.5g	$1454.0	2023-09-19

2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride

Recent Advances in the Study of 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride (CAS: 179025-83-3)

2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride (CAS: 179025-83-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and benzyl substitution, has been the subject of recent studies due to its potential therapeutic applications and unique chemical properties. The following report synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

One of the most notable findings in recent literature is the compound's interaction with specific biological targets. In vitro studies have demonstrated its ability to modulate enzyme activity, particularly those involved in inflammatory pathways. For instance, it has shown inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, its antimicrobial properties have been explored, with promising results against a range of bacterial and fungal pathogens.

The pharmacological profile of 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride has also been investigated in preclinical models. Studies have reported its favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics, combined with its low toxicity profile, make it a promising candidate for further drug development. Researchers are particularly interested in its potential as a lead compound for the design of new anti-inflammatory and antimicrobial drugs.

In addition to its therapeutic potential, recent research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into how modifications to the benzyl or imidazole groups can enhance its biological activity. Computational modeling and X-ray crystallography have been employed to elucidate its binding modes with target proteins, offering valuable information for rational drug design.

Despite these advancements, challenges remain in the development of 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride as a therapeutic agent. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's significant potential in pharmaceutical applications, warranting further investigation and development.

In conclusion, 2-(1-Benzyl-1H-imidazol-5-yl)acetic Acid Hydrochloride (CAS: 179025-83-3) represents a promising area of research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable compound for the development of new therapeutic agents. Continued research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its application in clinical settings.